2-chloro-9-isopropyl-6-(4-fluoro-phenyl-amino)-9H-purine

• Molecular Formula: C14H13ClFN5
• Molecular Weight: 305.74 g/mol
• IUPAC Name: 2-chloro-N-(4-fluorophenyl)-9-propan-2-ylpurin-6-amine
• InChI: InChI=1S/C14H13ClFN5/c1-8(2)21-7-17-11-12(19-14(15)20-13(11)21)18-10-5-3-9(16)4-6-10/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: NLDAKQGAEBXLIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=NC2=C(N=C(N=C21)Cl)NC3=CC=C(C=C3)F

Description

2-chloro-9-isopropyl-6-(4-fluoro-phenyl-amino)-9H-purine is a useful research compound. Its molecular formula is C14H13ClFN5 and its molecular weight is 305.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture comprising 1 g (3.3 mmol) of 2-chloro-6-(4-fluoro-phenyl-amino)-purine, 2.1 g (6.6 mmol) of caesium carbonate and 2 ml of isopropyl iodide is stirred in 32 ml of a mixture comprising dioxane, water and DMF in a ratio of 2:3:7 at 100° C. for 20 h. Thereafter, the reaction mixture is diluted with ethyl acetate and the organic phase is washed with water. After drying over sodium sulfate and removal of the solvent, the residue is chromatographed over silica gel (mobile phase: ethyl acetate:hexane=4:1). On concentration, 2-chloro-9-isopropyl-6-(4-fluoro-phenyl-amino)-9H-purine is obtained as a crystalline compound. m.p. 154° C.; FAB-MS: (M+H)+=306; Rf=0.2 (ethyl acetate:hexane=4:1).